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Compound of Interest

Compound Name: 4-Isopropylaniline-d4

Cat. No.: B1149042

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
disposal of 4-Isopropylaniline-d4, a deuterated analogue of 4-Isopropylaniline. While the
deuteration does not significantly alter the chemical's hazardous properties, it is crucial to
follow established protocols for aniline compounds.

Immediate Safety and Handling Precautions

4-l1sopropylaniline-d4 is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2] Some safety data sheets (SDS) also classify it as harmful if swallowed, in
contact with skin, or inhaled, and capable of causing severe skin burns and eye damage.[3][4]
It is also recognized as being very toxic to aquatic life with long-lasting effects.[3][4] Therefore,
strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):
e Gloves: Wear impervious chemical-resistant gloves.

o Eye Protection: Use safety glasses with side-shields or chemical goggles.[2] A face shield
may be necessary in situations with a risk of splashing.[4]

o Clothing: Wear protective clothing to prevent skin contact.[1][4]
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» Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[1]
[3] If inhalation of vapors or mists is likely, a respirator may be required.[4]

Quantitative Safety Data Summary

For quick reference, the following table summarizes key quantitative data for 4-Isopropylaniline,
which is expected to be nearly identical for its deuterated form.

Property Value Source
Molecular Formula CoHoDaN N/A
Molecular Weight 139.25 g/mol N/A
Boiling Point 226-228°C [1]
Melting/Freezing Point -63°C [1]
Flash Point 92°C [1]
Relative Density 0.989 g/cm?3 [1]

Step-by-Step Disposal Protocol

The disposal of 4-Isopropylaniline-d4 must be conducted in compliance with all federal, state,
and local hazardous waste regulations.[1]

1. Waste Ildentification and Segregation:
o Treat all 4-Isopropylaniline-d4 waste as hazardous chemical waste.

e Segregate it from other waste streams, particularly incompatible materials such as strong
oxidizing agents and strong acids.[3]

2. Containerization:
o Collect waste 4-Isopropylaniline-d4 in a designated, properly labeled, and sealed container.

e The container should be made of a material compatible with the chemical.
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e Ensure the container is stored in a cool, dry, and well-ventilated area, away from sources of
ignition.[1][2][3]

3. Spill and Leak Management:

 In the event of a spill, immediately evacuate unnecessary personnel and ensure adequate
ventilation.[1][5]

e Remove all sources of ignition.[1][2][3][5]
o Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1][5]

o Collect the absorbed material using non-sparking tools and place it into a suitable container
for disposal.[1]

e Do not allow the product to enter drains or waterways.[1][2][5]
4. Final Disposal:
e Surplus and non-recyclable solutions should be handled by a licensed disposal company.[2]

e One approved method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[2]

» Dispose of contaminated packaging as you would the unused product.[1][2] Do not reuse
containers.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-
Isopropylaniline-d4.
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Store in Labeled, Sealed Container
Store in Cool, Dry, Ventilated Area
Arrange for Licensed Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-lsopropylaniline-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Address: 3281 E Guasti Rd
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